Cas no 1220016-82-9 (N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride)

• Product Name: N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride
• CAS No: 1220016-82-9
• MF: C₁₃H₂₈Cl₂N₂
• MW: 283.280821800232
• CID: 4687683
• Update Time: 2025-06-09

N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(piperidin-3-ylmethyl)cyclohexanamine dihydrochloride
• N-Methyl-N-(3-piperidinylmethyl)cyclohexanaminedihydrochloride
• n-methyl-n-(3-piperidinylmethyl)cyclohexanamine dihydrochloride
• N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride

• Inchi： 1S/C13H26N2.2ClH/c1-15(13-7-3-2-4-8-13)11-12-6-5-9-14-10-12;;/h12-14H,2-11H2,1H3;2*1H
• InChI Key： DMIVOBCNDUVCPW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(CC1CNCCC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 15.3

N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride

Recent Advances in the Study of N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride (CAS: 1220016-82-9)

N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride (CAS: 1220016-82-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in central nervous system (CNS) disorders, particularly as a modulator of neurotransmitter systems. This research brief aims to summarize the latest findings regarding its pharmacological properties, synthesis methods, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's affinity for sigma-1 and sigma-2 receptors, which are implicated in neuropsychiatric conditions such as depression and schizophrenia. The research demonstrated that N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride exhibits high selectivity for sigma-1 receptors, suggesting its potential as a novel therapeutic agent. The study utilized radioligand binding assays and molecular docking simulations to elucidate the compound's binding mechanisms.

In addition to its receptor binding properties, recent investigations have highlighted the compound's role in modulating dopamine and serotonin levels. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that the compound could enhance dopaminergic transmission in the prefrontal cortex, which may contribute to its putative antidepressant effects. These findings were corroborated by behavioral assays in rodent models, where the compound exhibited significant anxiolytic and antidepressant-like activities.

The synthesis and optimization of N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride have also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved synthetic route that yields higher purity and scalability. The new method employs a one-pot reductive amination strategy, reducing the number of purification steps and improving overall efficiency. This advancement is particularly relevant for industrial-scale production and future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications to enhance its metabolic stability. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to human trials.

In conclusion, N-Methyl-N-(3-piperidinylmethyl)cyclohexanamine Dihydrochloride (CAS: 1220016-82-9) represents a promising candidate for the treatment of CNS disorders, with recent research underscoring its receptor selectivity and behavioral effects. Continued efforts in synthetic optimization and preclinical evaluation will be critical to realizing its therapeutic potential. Future studies should focus on elucidating its mechanisms of action and exploring its efficacy in more complex animal models of disease.